Cas no 2172138-51-9 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidine-3-carboxylic acid
• CAS No: 2172138-51-9
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6612177
• PubChem ID: 165502043
• Update Time: 2025-10-24

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidine-3-carboxylic acid
• 2172138-51-9
• EN300-1485779
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C23H24N2O5/c26-21(25-12-10-15(13-25)22(27)28)9-11-24-23(29)30-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20H,9-14H2,(H,24,29)(H,27,28)
• InChI Key： BGEZDJBINXZXAP-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N1CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidine-3-carboxylic acid

Introduction to CAS No 2172138-51-9: 1-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}propanoyl)pyrrolidine-3-carboxylic acid

The compound with CAS No 2172138-51-9, known as 1-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}propanoyl)pyrrolidine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a pyrrolidine ring and a carboxylic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, adds a layer of functionality to this molecule, making it versatile for applications in drug design and delivery systems.

Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like this one, allowing researchers to explore their properties in greater depth. The structure of this compound is particularly interesting due to the presence of the Fmoc group, which not only serves as a protective group but also contributes to the molecule's stability and reactivity. The pyrrolidine ring, on the other hand, introduces flexibility and potential for hydrogen bonding, which are crucial for bioavailability and pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential use as a building block in peptide-based drug development. The Fmoc group's ability to protect amino groups during peptide synthesis makes this compound an invaluable tool in constructing complex peptide sequences with high precision. Additionally, the carboxylic acid moiety provides an anchor point for further functionalization, enabling the creation of bioconjugates or prodrugs with tailored therapeutic properties.

Recent studies have also highlighted the importance of such compounds in the field of medicinal chemistry. For instance, researchers have explored the use of similar molecules as scaffolds for designing inhibitors of key enzymes involved in disease pathways. The combination of the Fmoc group's protective properties and the pyrrolidine ring's structural versatility makes this compound an ideal candidate for such applications.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic acyl substitution and peptide coupling techniques. The use of modern protecting group strategies ensures that the molecule can be synthesized with high yield and purity, making it accessible for large-scale applications.

The physical and chemical properties of CAS No 2172138-51-9 are also noteworthy. Its molecular weight, solubility profile, and stability under various conditions make it suitable for use in diverse experimental setups. Researchers have reported that this compound exhibits excellent solubility in organic solvents, which facilitates its handling and incorporation into various chemical reactions.

In conclusion, CAS No 2172138-51-9 represents a significant advancement in organic synthesis and has opened new avenues for research in drug development and materials science. Its unique structure and functional groups make it a valuable asset in the chemist's toolkit, enabling the creation of innovative solutions to complex scientific challenges.